Cas no 2138210-00-9 (2-amino-6-cyclopropyl-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid)
2-amino-6-cyclopropyl-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-6-cyclopropyl-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid
- 2138210-00-9
- EN300-1129444
- 2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid
-
- Inchi: 1S/C10H13N3O3/c11-9-8(10(14)15)13-3-6(5-1-2-5)16-4-7(13)12-9/h5-6H,1-4,11H2,(H,14,15)
- InChI Key: KFZDXOGQJPLYJW-UHFFFAOYSA-N
- SMILES: O1CC2=NC(=C(C(=O)O)N2CC1C1CC1)N
Computed Properties
- Exact Mass: 223.09569129g/mol
- Monoisotopic Mass: 223.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 90.4Ų
2-amino-6-cyclopropyl-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1129444-0.05g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 95% | 0.05g |
$1560.0 | 2023-10-26 | |
| Enamine | EN300-1129444-0.1g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 95% | 0.1g |
$1635.0 | 2023-10-26 | |
| Enamine | EN300-1129444-0.25g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 95% | 0.25g |
$1708.0 | 2023-10-26 | |
| Enamine | EN300-1129444-0.5g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 95% | 0.5g |
$1783.0 | 2023-10-26 | |
| Enamine | EN300-1129444-1.0g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 1g |
$1857.0 | 2023-06-09 | ||
| Enamine | EN300-1129444-2.5g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 95% | 2.5g |
$3641.0 | 2023-10-26 | |
| Enamine | EN300-1129444-5.0g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 5g |
$5387.0 | 2023-06-09 | ||
| Enamine | EN300-1129444-10.0g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 10g |
$7988.0 | 2023-06-09 | ||
| Enamine | EN300-1129444-1g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 95% | 1g |
$1857.0 | 2023-10-26 | |
| Enamine | EN300-1129444-5g |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid |
2138210-00-9 | 95% | 5g |
$5387.0 | 2023-10-26 |
2-amino-6-cyclopropyl-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-amino-6-cyclopropyl-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid
Exploring the Potential of 2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid (CAS No. 2138210-00-9) in Modern Chemistry
The compound 2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid (CAS No. 2138210-00-9) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic molecule, characterized by its unique imidazo[2,1-c][1,4]oxazine core, presents a promising scaffold for drug discovery. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting infectious diseases and metabolic disorders.
One of the most searched questions regarding this compound revolves around its synthetic routes and structure-activity relationships. The presence of both amino and carboxylic acid functional groups in the structure makes it a versatile intermediate for further chemical modifications. Recent publications highlight its utility in developing small molecule inhibitors, with particular emphasis on its potential in kinase modulation - a hot topic in cancer research and autoimmune disease treatment.
The cyclopropyl substituent at position 6 of the imidazo[2,1-c][1,4]oxazine ring system contributes to the compound's unique three-dimensional conformation, which is crucial for molecular recognition in biological systems. This structural feature aligns with current trends in drug design that emphasize the importance of sp3-rich fragments for improving target selectivity and reducing off-target effects. Pharmaceutical companies are actively exploring this compound's derivatives as potential lead compounds in their discovery pipelines.
From a physicochemical properties perspective, the compound exhibits balanced characteristics that make it suitable for drug development. Its logP and polar surface area values suggest good membrane permeability while maintaining sufficient solubility - a critical factor addressed in many recent forum discussions about bioavailability optimization. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for researchers working on protein-ligand interactions.
The scientific community has shown growing interest in the crystallographic data and conformational analysis of this compound, as evidenced by increasing search volumes for these terms. X-ray diffraction studies have revealed important insights into the molecule's preferred conformation, which is valuable information for computer-aided drug design (CADD) applications. This aligns perfectly with the current industry focus on structure-based drug discovery approaches.
In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic pathways for 2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid. Recent publications have explored catalytic methods and atom-economical transformations to access this scaffold, responding to the pharmaceutical industry's demand for environmentally friendly synthesis protocols. This aspect has become increasingly important in grant applications and research funding proposals.
The compound's potential in central nervous system (CNS) drug development is another area of active investigation. Its molecular weight and blood-brain barrier (BBB) penetration parameters make it an attractive candidate for neurological targets. This connects with the current surge in searches related to neurodegenerative disease treatments and psychiatric medication development, reflecting growing public health concerns about mental health and age-related neurological disorders.
Analytical chemists have developed various HPLC methods and mass spectrometry techniques for the characterization and quantification of 2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid and its derivatives. These methods are crucial for quality control in pharmaceutical manufacturing and have been the subject of numerous method development publications. The optimization of these analytical techniques remains a frequently searched topic in scientific databases.
Looking forward, the scientific community anticipates expanded applications of this compound in combinatorial chemistry and DNA-encoded library technologies. Its structural features make it suitable for diversity-oriented synthesis, which is gaining traction in the search for new chemical entities. This aligns with the pharmaceutical industry's need for innovative approaches to drug discovery in the face of increasing challenges in intellectual property space and target validation.
As research continues, 2-amino-6-cyclopropyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid (CAS No. 2138210-00-9) stands as a compelling example of how heterocyclic chemistry continues to drive innovation in medicinal chemistry. Its unique structural features and versatile reactivity profile position it as a valuable tool for addressing current challenges in drug discovery and chemical biology, making it a compound worth watching in coming years.
2138210-00-9 (2-amino-6-cyclopropyl-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)